Cas no 159954-35-5 (6-Chloro-3-indoxyl Caprylate)

• Product Name: 6-Chloro-3-indoxyl Caprylate
• CAS No: 159954-35-5
• MF: C₁₆H₂₀ClNO₂
• MW: 293.788503646851
• CID: 138886
• PubChem ID: 9882571
• Update Time: 2025-04-19

6-Chloro-3-indoxyl Caprylate Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1H-indol-3-yl octanoate
• (6-chloro-1H-indol-3-yl) octanoate
• 6-CHLORO-3-INDOXYL CAPRYLATE
• Octanoic acid,6-chloro-1H-indol-3-yl ester
• RARECHEM AH BS 0029
• SALMON(TM)-CAPRYLATE
• 6-CHLORO-3-INDOXYL OCTANOATE
• AMY41650
• MFCD00798392
• AKOS015914649
• 159954-35-5
• FD10411
• DTXSID20432344
• C-4820
• FT-0699971
• SCHEMBL1122032
• 6-Chloro-3-indoxyl Caprylate

• MDL： MFCD00798392
• Inchi： 1S/C16H20ClNO2/c1-2-3-4-5-6-7-16(19)20-15-11-18-14-10-12(17)8-9-13(14)15/h8-11,18H,2-7H2,1H3
• InChI Key： KBOGGXOQZZEFSL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2OC(CCCCCCC)=O

Computed Properties

• Exact Mass: 293.11800
• Monoisotopic Mass: 293.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09000
• LogP: 5.08720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles